Cas no 90981-30-9 (4H-Pyran-4-one hydrochloride)

• Product Name: 4H-Pyran-4-one hydrochloride
• CAS No: 90981-30-9
• MF: C₅H₅ClO₂
• MW: 132.54500079155
• CID: 1093110
• PubChem ID: 23031760
• Update Time: 2025-07-23

4H-Pyran-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one hydrochloride
• pyran-4-one,hydrochloride
• 4H-Pyran-4-onehydrochloride
• 90981-30-9
• A916491
• pyran-4-one;hydrochloride
• SCHEMBL5048880

• Inchi： 1S/C5H4O2.ClH/c6-5-1-3-7-4-2-5;/h1-4H;1H
• InChI Key： ISBYHBQCTHMIEX-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC(C=C1)=O

Computed Properties

• Exact Mass: 131.9978071g/mol
• Monoisotopic Mass: 131.9978071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

4H-Pyran-4-one hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4H-Pyran-4-one hydrochloride

4H-Pyran-4-one hydrochloride: A Comprehensive Overview

4H-Pyran-4-one hydrochloride, also known by its CAS number CAS No. 90981-30-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of pyranones, has garnered attention due to its unique chemical properties and potential applications in drug development and material science.

The molecular structure of 4H-Pyran-4-one hydrochloride consists of a six-membered ring with one oxygen atom, forming a lactone group. The presence of the hydroxyl group and the ketone functionality within the ring contributes to its reactivity and versatility in various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of complex molecules, particularly in the development of bioactive compounds.

One of the most intriguing aspects of 4H-Pyran-4-one hydrochloride is its ability to participate in enantioselective reactions, making it a valuable tool in asymmetric synthesis. Researchers have explored its use in constructing chiral centers, which are crucial for the development of pharmaceutical agents with specific stereochemical properties.

In terms of pharmacological applications, 4H-Pyran-4-one hydrochloride has been investigated for its potential as an anti-inflammatory and antioxidant agent. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and nitric oxide (NO) production, suggesting its potential use in treating inflammatory diseases.

The synthesis of CAS No. 90981-30-9 has also been optimized through green chemistry approaches, reducing the environmental impact of its production process. These advancements underscore the compound's importance not only from a scientific perspective but also from an industrial standpoint.

Furthermore, recent advancements in computational chemistry have enabled researchers to model the interactions of 4H-Pyran-4-one hydrochloride with various biological targets, providing insights into its mechanism of action and potential therapeutic applications.

In conclusion, 4H-Pyran-4-one hydrochloride, identified by its CAS number CAS No. 90981-30-9, continues to be a focal point for scientific research due to its diverse chemical properties and promising applications across multiple disciplines.